N-(3-acetylphenyl)-1-benzyl-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: N-(3-acetylphenyl)-1-benzyl-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H20N2O3/c1-14(23)16-8-5-9-18(10-16)21-20(25)17-11-19(24)22(13-17)12-15-6-3-2-4-7-15/h2-10,17H,11-13H2,1H3,(H,21,25)
• InChI Key: WDSCXONZERXCGC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2CC(=O)N(C2)CC3=CC=CC=C3
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves various strategies, including the design, synthesis, and biological evaluation of molecules with specific inhibitory activities. For example, compounds have been developed that selectively inhibit histone deacetylases, highlighting the importance of structural design in achieving desired biological activities (Zhou et al., 2008). Other synthesis approaches focus on the construction of molecules with specific configurations and functionalities, demonstrating the versatility of synthetic methodologies in creating complex structures (Oztaslar & Arslan, 2023).

Molecular Structure Analysis

The molecular structure of N-(3-acetylphenyl)-1-benzyl-5-oxo-3-pyrrolidinecarboxamide and related compounds is often characterized using techniques like crystal structure analysis and theoretical studies. These analyses reveal the importance of intramolecular hydrogen bonds and other non-covalent interactions in stabilizing the molecular conformation, providing insight into the relationship between structure and function (Akin Oztaslar & H. Arslan, 2023).

Chemical Reactions and Properties

Chemical reactions involving N-(3-acetylphenyl)-1-benzyl-5-oxo-3-pyrrolidinecarboxamide and similar compounds are diverse, with examples including the Bischler-Napieralski reaction to cyclize amides to form pyrroles, highlighting the compound's reactivity and potential for generating structurally complex molecules (Browne et al., 1981).

Physical Properties Analysis

The physical properties of such compounds, including thermal stability and solubility, are crucial for their potential applications. Studies on similar polyamides show that the presence of specific functional groups can significantly enhance these properties, making them suitable for various applications (Choi & Jung, 2004).

Chemical Properties Analysis

The chemical properties, such as reactivity towards different substrates and conditions, are key to understanding the compound's behavior in various environments. For example, the reactivity of related compounds with different nucleophiles under various conditions has been extensively studied, providing insights into their chemical versatility and potential applications (Ammar et al., 2011).